Cas no 1060804-66-1 (2-(5-phenylmethoxypyridin-3-yl)ethanamine)

2-(5-phenylmethoxypyridin-3-yl)ethanamine structure
1060804-66-1 structure
Product Name:2-(5-phenylmethoxypyridin-3-yl)ethanamine
CAS No:1060804-66-1
MF:C14H16N2O
MW:228.289643287659
CID:1171249
PubChem ID:72212155
Update Time:2025-04-20

2-(5-phenylmethoxypyridin-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-phenylmethoxypyridin-3-yl)ethanamine
    • 2-(5-(Benzyloxy)pyridin-3-yl)ethan-1-amine
    • 1060804-66-1
    • AB67803
    • 2-(5-(BENZYLOXY)PYRIDIN-3-YL)ETHANAMINE
    • Inchi: 1S/C14H16N2O/c15-7-6-13-8-14(10-16-9-13)17-11-12-4-2-1-3-5-12/h1-5,8-10H,6-7,11,15H2
    • InChI Key: ZJBWMEGRYJIABJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CN=CC(=C1)CCN

Computed Properties

  • Exact Mass: 228.126263138g/mol
  • Monoisotopic Mass: 228.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 48.1Ų
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